2-ethyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)butanamide
Description
2-ethyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)butanamide is a chemical compound with the molecular formula C11H19N3OS . It is a derivative of 1,3,4-thiadiazole .
Molecular Structure Analysis
The molecular structure of 2-ethyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)butanamide consists of a 1,3,4-thiadiazole ring attached to a butanamide group with ethyl and isopropyl substituents . The average mass of the molecule is 241.353 Da .Scientific Research Applications
Anticancer Properties
The compound has shown promise in inhibiting cancer cell growth. For instance, analogs containing a 1,3,4-thiadiazole heterocyclic ring have demonstrated cytotoxic effects against cancer cells . Further research is needed to explore its potential as an anticancer agent.
Corrosion Inhibition
2-Ethyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)butanamide: has been investigated for its ability to inhibit copper corrosion in acidic solutions. Its influence on corrosion prevention makes it relevant for materials science and engineering applications .
Drug Development
Imidazole-containing compounds serve as essential synthons in drug development. While specific derivatives of 1,3,4-thiadiazole exhibit various biological activities (such as antibacterial, antiviral, and anti-inflammatory effects), this compound could potentially contribute to novel drug design .
Antimicrobial Activity
Although more research is needed, imidazole derivatives have demonstrated antibacterial and antifungal properties. Investigating the antimicrobial potential of this compound could be valuable .
Biological Relevance
Imidazole is a core component of natural products like histidine, purine, and histamine. Understanding its role in biological structures, including DNA, may reveal further applications .
Other Potential Uses
While not yet fully explored, this compound could find applications in fields such as antipyretics, antidiabetics, and anti-inflammatory agents. Researchers continue to investigate its pharmacological properties .
properties
IUPAC Name |
2-ethyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)butanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3OS/c1-5-8(6-2)9(15)12-11-14-13-10(16-11)7(3)4/h7-8H,5-6H2,1-4H3,(H,12,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGWCJDKDWMMCMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)C(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethyl-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)butanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl 2-(3-(4-chlorophenyl)-7,9-dimethyl-6,8-dioxo-6,7,8,9-tetrahydro-[1,2,4]triazino[3,4-f]purin-1(4H)-yl)acetate](/img/structure/B3008682.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2-((pyridin-4-ylmethyl)thio)thiazol-4-yl)acetamide](/img/structure/B3008683.png)
![2,6-Diazaspiro[3.4]octan-7-one 2,2,2-trifluoroacetate](/img/structure/B3008685.png)
![2-((2-chloro-6-fluorobenzyl)thio)-3-(3-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B3008691.png)
![1-(2,6-Difluorophenyl)-3-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea](/img/structure/B3008696.png)
![[6-[(4,6-Dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,6-difluorobenzoate](/img/structure/B3008697.png)
![3-(((5,5-Dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)(3-(trifluoromethyl)phenyl)amino)methyl)-4-methoxybenzaldehyde](/img/structure/B3008699.png)